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Compound of Interest

Compound Name: 3-Aminoheptane

Cat. No.: B1595020

Za istrazivace, znanstvenike i struCnjake za razvoj lijekova, ovaj vodiC pruza objektivhu
usporedbu bioloskih aktivnosti 3-aminoheptana i njegovog poznatijeg izomera, 2-aminoheptana
(tuaminoheptana). Zbog nedostatka opseznih farmakoloskih podataka za 3-aminoheptan, ova
se usporedba uvelike oslanja na utvrdena svojstva tuaminoheptana i temeljna nacela odnosa
strukture i aktivnosti (SAR) za alifatske amine.

Uvod

2-Aminoheptan, poznat kao tuaminoheptan, dobro je okarakteriziran simpatomimeticki amin
koji se koristi kao nazalni dekongestiv.[1][2] Njegov mehanizam djelovanja ukljucCuje inhibiciju
ponovne pohrane i poticanje oslobadanja noradrenalina, Sto dovodi do vazokonstrikcije i
stimulativnih ucinaka.[1] Nasuprot tome, bioloSka aktivnost 3-aminoheptana uvelike je
neistrazena u znanstvenoj literaturi. Ovaj vodi¢ sintetizira dostupne podatke, prvenstveno se
usredotoCujuci na toksikoloSke krajnje tocke za 3-aminoheptan i farmakodinamicki profil 2-
aminoheptana, dok se SAR razmatranja koriste za pretpostavku potencijalne aktivnosti 3-
aminoheptana.

Usporedba kvantitativnih podataka

Ograniceni dostupni kvantitativni podaci za izravnu usporedbu saZeti su u tablici u nastavku.
Primjetan je nedostatak podataka o afinitetu vezanja za receptore i funkcionalnim testovima za
3-aminoheptan.
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. 2-Aminoheptan
Parametar 3-Aminoheptan . Referenca
(Tuaminoheptan)

Akutna toksi¢nost 70 mg/kg (mis, Nije pronadeno u 3]

(LD50) intraperitonealno) pretraZzivanjima

Inhibitor ponovne
. . . . pohrane i agens za
Mehanizam djelovanja  Nije utvrdeno ) [1]
oslobadanje

noradrenalina

] ) Simpatomimeticki,
Primarna bioloSka . ) ]
) Nije utvrdeno vazokonstriktorni, [1112]
aktivnost ] ]
nazalni dekongestiv

Odnos strukture i aktivhosti (SAR) i predvidena
bioloska aktivhost

Polozaj amino skupine duz alkilnog lanca klju€an je za bioloSku aktivnost simpatomimetickih

amina.

2-Aminoheptan (Tuaminoheptan): Amino skupina na polozaju 2 stvara kiralni centar i rezultira
strukturom koja oponaSa endogene kateholamine na adrenergickim receptorima. Ova
specificna konformacija olakSava interakciju s transporterima noradrenalina i sinaptickim
vezikulama, Sto dovodi do njegovih poznatih simpatomimetickih uCinaka.

3-Aminoheptan: Pomicanje amino skupine na polozZaj 3 mijenja trodimenzionalni oblik
molekule. Na temelju opéih SAR principa za alifatske amine, ova strukturna promjena
vjerojatno ¢e smanijiti potentnost na adrenergickim receptorima u usporedbi s 2-
aminoheptanom. Promjena steriCke zapreke oko amino skupine moze ometati optimalno
vezanje za ciljne proteine, kao Sto su transporteri monoamina. lako se moze ocekivati odredeni
stupanj simpatomimeticke aktivnosti, vjerojatno je da ¢e biti znatno manja od one kod
tuaminoheptana.
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simpatomimetiCka aktivnost

Click to download full resolution via product page

Slika 1. Logicki tijek koji ilustrira pretpostavljeni odnos strukture i aktivnosti.

Eksperimentalni protokoli

lako nisu dostupni detaljni eksperimentalni protokoli za odredivanje bioloSke aktivnosti 3-
aminoheptana, u nastavku je naveden opci protokol za procjenu akutne toksi¢nosti, sli¢an
onome koji bi se koristio za dobivanje prijavljenih LD50 podataka.

Protokol: Odredivanje medijalne letalne doze (LD50) intraperitonealnom primjenom kod miSeva

« Zivotinjski model: Koriste se odrasli midevi (npr. soja BALB/c), aklimatizirani na laboratorijske
uvjete najmanje tjedan dana, s pristupom hrani i vodi ad libitum.
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Priprema ispitivane tvari: 3-Aminoheptan se otopi u odgovaraju¢em vehikulumu (npr.
fizioloSka otopina) do Zeljenih koncentracija.

Odredivanje raspona doza: Provedu se preliminarna ispitivanja na malim skupinama
Zivotinja kako bi se odredio raspon doza koji ¢e vjerojatno uzrokovati smrtnost.

Glavni pokus: Zivotinje se podijele u skupine (npr. 5-10 po skupini) i intraperitonealno im se
ubrizga jedna doza 3-aminoheptana. Jedna skupina sluzi kao kontrola i prima samo
vehikulum.

Promatranje: Zivotinje se promatraju na znakove toksi¢nosti i smrtnosti u redovitim
intervalima tijekom odredenog razdoblja (npr. 48 sati).

Izracun LD50: Podaci o smrtnosti analiziraju se statistickim metodama (npr. probit analiza)
kako bi se izraCunala doza za koju se oCekuje da ¢e uzrokovati smrt kod 50% tretiranih
zZivotinja.
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Slika 2. Opci tijek rada za odredivanje LD50.
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Mehanizam djelovanja: Signalni put
simpatomimeti¢kih amina

Tuaminoheptan djeluje kao neizravni simpatomimeticki amin. Njegovi ucinci posredovani su
povecanjem koncentracije noradrenalina u sinaptickoj pukotini. To se postiZe inhibicijom
transportera noradrenalina (NET), koji je odgovoran za ponovnu pohranu noradrenalina iz
sinapse, te poticanjem oslobadanja noradrenalina iz presinaptiCkih vezikula. PoviSene razine
noradrenalina zatim aktiviraju postsinapticke adrenergicke receptore (a i 3), Sto dovodi do
fizioloSkih odgovora kao Sto su vazokonstrikcija i povecana sréana frekvencija.
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Slika 3. Pojednostavljeni signalni put za 2-aminoheptan.

Zakljuc€ak
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Na temelju dostupnih podataka, 2-aminoheptan (tuaminoheptan) je potentan simpatomimeticki
amin s dobro definiranim mehanizmom djelovanja i klinickom primjenom. S druge strane,
bioloSka aktivnost 3-aminoheptana ostaje uglavnom nekarakterizirana. lako se moze
pretpostaviti da posjeduje simpatomimetiCka svojstva, naCela odnosa strukture i aktivnosti
sugeriraju da bi njegova potentnost bila znatno manja u usporedbi s 2-aminoheptanom. Jedini
dostupni kvantitativni podatak za 3-aminoheptan odnosi se na njegovu akutnu toksi¢nost.
Potrebna su daljnja istrazivanja, uklju€ujuci in vitro testove vezanja za receptore i funkcionalne
testove, kao i in vivo farmakoloske studije, kako bi se u potpunosti razjasnio bioloski profil 3-
aminoheptana i omogucila sveobuhvatna i izravna usporedba s tuaminoheptanom.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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